Cas no 1339148-00-3 (ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1339148-00-3
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6408185
• PubChem ID: 64453307
• Update Time: 2025-05-20

ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate
• 1H-Pyrazole-1-propanoic acid, α-amino-3-methyl-, ethyl ester
• AKOS013776937
• 1339148-00-3
• CS-0347877
• EN300-1123346

• Inchi： 1S/C9H15N3O2/c1-3-14-9(13)8(10)6-12-5-4-7(2)11-12/h4-5,8H,3,6,10H2,1-2H3
• InChI Key： UOMGOCFPZZQKKB-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C=C1)C(N)C(=O)OCC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 311.1±37.0 °C(Predicted)
• pka: 6.36±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate

Ethyl 2-Amino-3-(3-Methyl-1H-Pyrazol-1-yl)Propanoate (CAS No. 1339148-00-3): An Overview of Its Structure, Properties, and Applications

Ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 1339148-00-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, including drug development and chemical synthesis.

The molecular formula of ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate is C₉H₁₅N₃O₂, with a molecular weight of approximately 197.23 g/mol. The compound features an ethyl ester group, an amino group, and a substituted pyrazole ring, which collectively contribute to its chemical properties and biological activity.

The synthesis of ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate typically involves several steps, including the formation of the pyrazole ring and the subsequent attachment of the amino and ester functionalities. Recent advancements in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for research and development purposes.

In terms of physical properties, ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate is a solid at room temperature with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

The biological activity of ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate has been the subject of numerous studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. For instance, it has been investigated for its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate has also been studied for its anti-inflammatory and antioxidant activities. These properties are attributed to the presence of the pyrazole ring, which is known to have bioactive functionalities. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating inflammatory conditions.

The pharmacokinetic profile of ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable distribution profile, which are crucial factors for its potential use as an oral medication. Furthermore, its metabolic stability in liver microsomes suggests that it may have a longer half-life in vivo, enhancing its therapeutic potential.

In the context of drug discovery, ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate serves as a valuable lead compound for the development of novel therapeutics. Its structural scaffold can be modified through medicinal chemistry approaches to optimize its pharmacological properties and reduce potential side effects. For example, substituents on the pyrazole ring or the amino group can be altered to enhance binding affinity to target proteins or improve solubility.

Beyond its direct applications in medicine, ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-yl)propanoate is also used as an intermediate in the synthesis of other bioactive molecules. Its versatile structure allows it to serve as a building block for the creation of complex molecules with diverse biological activities. This makes it an important reagent in combinatorial chemistry and high-throughput screening efforts aimed at identifying new drug candidates.

In conclusion, ethyl 2-amino-3-(3-methyl-1H-pyrazol-1-y l)propanoate (CAS No. 1339148-00-3) is a multifaceted compound with significant potential in both research and practical applications. Its unique combination of structural features and biological activities positions it as a promising candidate for further exploration in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.